Cas no 2228656-44-6 (3-ethyl-3-(prop-2-yn-1-yl)oxetane)

• Product Name: 3-ethyl-3-(prop-2-yn-1-yl)oxetane
• CAS No: 2228656-44-6
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 6524668
• PubChem ID: 89146556
• Update Time: 2025-10-29

3-ethyl-3-(prop-2-yn-1-yl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-(prop-2-yn-1-yl)oxetane
• 2228656-44-6
• SCHEMBL13679323
• EN300-1815221

• Inchi： 1S/C8H12O/c1-3-5-8(4-2)6-9-7-8/h1H,4-7H2,2H3
• InChI Key： AWBNECNIUCKICN-UHFFFAOYSA-N
• SMILES： O1CC(CC#C)(CC)C1

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 3-ethyl-3-(prop-2-yn-1-yl)oxetane

Comprehensive Overview of 3-Ethyl-3-(prop-2-yn-1-yl)oxetane (CAS No. 2228656-44-6): Properties, Applications, and Industry Trends

3-Ethyl-3-(prop-2-yn-1-yl)oxetane (CAS No. 2228656-44-6) is a specialized oxetane derivative gaining attention in advanced material science and polymer chemistry. This compound features a unique cyclic ether structure combined with an ethyl and propargyl functional group, making it valuable for crosslinking reactions and photo-polymerization applications. Researchers are increasingly exploring its role in high-performance coatings, adhesives, and 3D printing resins, aligning with the growing demand for sustainable and efficient materials.

The molecular structure of 3-ethyl-3-(prop-2-yn-1-yl)oxetane enables click chemistry compatibility, particularly in thiol-yne reactions, which are pivotal for creating biocompatible hydrogels and drug delivery systems. Recent studies highlight its potential in UV-curable formulations, where its low viscosity and rapid curing properties address industry needs for energy-efficient manufacturing. As sustainability becomes a priority, this compound's low volatile organic compound (VOC) emission profile positions it as an eco-friendly alternative in green chemistry initiatives.

Innovations in smart materials have further elevated interest in CAS No. 2228656-44-6. Its ability to form self-healing polymers when combined with dynamic covalent bonds responds to the surge in demand for durable industrial materials. Additionally, its thermal stability makes it suitable for electronic encapsulation applications, particularly in flexible electronics and wearable devices—a sector projected to grow exponentially in the next decade.

From a synthetic perspective, 3-ethyl-3-(prop-2-yn-1-yl)oxetane is synthesized via nucleophilic substitution of oxetane precursors, with optimized routes focusing on atom economy and catalytic efficiency. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its high purity, critical for pharmaceutical intermediates and specialty chemicals. Industry leaders are also investigating its compatibility with bio-based feedstocks to align with circular economy principles.

Market trends indicate rising searches for "oxetane monomers for coatings" and "propargyl-functionalized polymers," reflecting its commercial relevance. Frequently asked questions include "How does 3-ethyl-3-(prop-2-yn-1-yl)oxetane improve adhesive strength?" and "What are the safety profiles of oxetane derivatives?"—topics addressed in recent peer-reviewed journals. As AI-driven material discovery accelerates, computational studies predict further modifications to enhance its reactivity selectivity for niche applications.

In conclusion, 3-ethyl-3-(prop-2-yn-1-yl)oxetane (CAS No. 2228656-44-6) exemplifies the convergence of molecular innovation and industrial applicability. Its versatility across renewable energy, biomedical engineering, and advanced manufacturing ensures its prominence in future research and development pipelines. Stakeholders are advised to monitor patent filings and regulatory updates to capitalize on emerging opportunities.